N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide

• Molecular Formula: C29H34N2O3
• Molecular Weight: 458.6 g/mol
• IUPAC Name: N-benzyl-1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]-N-methylpiperidine-3-carboxamide
• InChI: InChI=1S/C29H34N2O3/c1-30(19-23-10-5-3-6-11-23)29(32)26-14-9-17-31(21-26)20-25-15-16-27(28(18-25)33-2)34-22-24-12-7-4-8-13-24/h3-8,10-13,15-16,18,26H,9,14,17,19-22H2,1-2H3
• InChI Key: UHRNIJLAKBMBGU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)C2CCCN(C2)CC3=CC(=C(C=C3)OCC4=CC=CC=C4)OC

Description

N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide is a complex organic compound that features a piperidine ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide typically involves multiple steps, starting from commercially available precursors. One common approach involves the protection of functional groups, followed by selective reactions to introduce the desired substituents. For instance, the benzyl group can be introduced via benzyl chloride in the presence of a base .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles to enhance efficiency and sustainability.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The benzylic positions can be oxidized to form corresponding ketones or alcohols.

Reduction: Reduction reactions can be used to remove protective groups or reduce functional groups to simpler forms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydride (NaH) and alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the benzylic position can yield benzaldehydes or benzoic acids .

Scientific Research Applications

N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving receptor binding and enzyme inhibition.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide involves its interaction with specific molecular targets. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects . The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-(benzyloxy)benzylimidazoles: These compounds share structural similarities and are used as angiotensin II receptor antagonists.

4-benzyloxy-3-methoxybenzaldehyde: This compound is used in the synthesis of various organic molecules and shares the benzyloxy and methoxy functional groups.

Uniqueness

N-benzyl-1-[4-(benzyloxy)-3-methoxybenzyl]-N-methylpiperidine-3-carboxamide is unique due to its specific substitution pattern on the piperidine ring, which can confer distinct biological and chemical properties compared to other similar compounds .